Cas no 53987-59-0 (2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid)

• Product Name: 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid
• CAS No: 53987-59-0
• MF: C₁₃H₆F₄O₂
• MW: 270.179157733917
• MDL: MFCD02106169
• CID: 4715079
• Update Time: 2025-10-29

2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MVFMACFGAIIUBH-UHFFFAOYSA-N
• 2,3,5,6-tetrafluorobiphenyl-4-carboxylic acid
• 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid

• MDL： MFCD02106169
• Inchi： 1S/C13H6F4O2/c14-9-7(6-4-2-1-3-5-6)10(15)12(17)8(11(9)16)13(18)19/h1-5H,(H,18,19)
• InChI Key： MVFMACFGAIIUBH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C(=C(C=1C1C=CC=CC=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid

Comprehensive Guide to 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid (CAS No. 53987-59-0): Properties, Applications, and Industry Insights

2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid (CAS No. 53987-59-0) is a fluorinated aromatic compound widely recognized for its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and advanced material synthesis. With the increasing demand for fluorinated compounds in high-performance industries, this compound has garnered significant attention due to its structural stability and reactivity. Researchers and manufacturers often search for "synthesis of 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid" or "applications of CAS 53987-59-0," highlighting its relevance in modern chemistry.

The molecular structure of 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid features a biphenyl core with four fluorine atoms strategically positioned to enhance its electronic and steric properties. This configuration makes it an excellent intermediate for designing pharmaceutical active ingredients and specialty chemicals. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis methods for this compound, addressing queries like "sustainable production of fluorinated biphenyls."

In the pharmaceutical sector, CAS No. 53987-59-0 is valued for its role in developing drug candidates with improved metabolic stability and bioavailability. Its fluorine atoms contribute to enhanced binding affinity in target molecules, a feature frequently explored in "fluorine medicinal chemistry" studies. Additionally, agrochemical researchers leverage its derivatives to create next-generation pesticides with lower environmental impact, aligning with global "precision agriculture" initiatives.

From a material science perspective, 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid serves as a building block for high-performance polymers and liquid crystals. Its thermal and chemical resistance makes it suitable for electronic displays and aerospace materials. Searches such as "fluorinated biphenyls in OLEDs" reflect its growing importance in optoelectronic devices.

Quality control and analytical methods for CAS 53987-59-0 are critical topics among industrial users. Advanced techniques like HPLC and NMR spectroscopy ensure purity standards, while regulatory compliance (e.g., REACH) remains a priority. FAQs like "how to analyze Tetrafluoro-biphenyl derivatives" underscore the need for reliable characterization protocols.

In summary, 2,3,5,6-Tetrafluoro-biphenyl-4-carboxylic acid (CAS No. 53987-59-0) bridges multiple scientific disciplines, driven by its adaptability and performance-enhancing attributes. As industries evolve toward sustainable and high-efficiency solutions, this compound continues to inspire innovation across research and commercial applications.